Cas no 1261437-20-0 (6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine)

6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine is a fluorinated pyridine derivative characterized by the presence of two trifluoromethyl groups and an amino functional group. This compound exhibits strong electron-withdrawing properties due to the trifluoromethyl substituents, making it valuable in pharmaceutical and agrochemical research as a building block for active ingredients. Its structural features enhance metabolic stability and lipophilicity, which are critical in drug design. The pyridine core further contributes to its utility in heterocyclic chemistry, enabling diverse functionalization. This compound is typically employed in cross-coupling reactions and as an intermediate in synthesizing biologically active molecules. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine structure
1261437-20-0 structure
Product Name:6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine
CAS No:1261437-20-0
MF:C13H8F6N2
MW:306.206443786621
CID:4984387
Update Time:2025-05-20

6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine
    • Inchi: 1S/C13H8F6N2/c14-12(15,16)8-3-1-7(2-4-8)9-5-6-10(20)21-11(9)13(17,18)19/h1-6H,(H2,20,21)
    • InChI Key: FIYUGIHEXHJZRG-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC=C(N)N=1)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 346
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.9

6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013007360-250mg
6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine
1261437-20-0 97%
250mg
$504.00 2023-09-03
Alichem
A013007360-500mg
6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine
1261437-20-0 97%
500mg
$806.85 2023-09-03
Alichem
A013007360-1g
6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine
1261437-20-0 97%
1g
$1519.80 2023-09-03

Additional information on 6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261437-20-0)

6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring trifluoromethyl groups and an amino-pyridine backbone, makes it a valuable intermediate for drug discovery and material science applications. With the growing demand for fluorinated compounds in modern chemistry, this molecule has garnered attention for its versatility and reactivity.

The compound's CAS No. 1261437-20-0 serves as a critical identifier for researchers and manufacturers. Fluorinated compounds like this are increasingly sought after due to their enhanced metabolic stability and bioavailability, which are key factors in the development of next-generation therapeutics. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such molecules, as they are often used in virtual screening and molecular modeling.

One of the most frequently asked questions about 6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine revolves around its synthetic routes and scalability. Researchers are particularly interested in optimizing its production to meet the demands of high-throughput screening and commercial-scale synthesis. Additionally, its potential applications in catalysis and functional materials are areas of active investigation, aligning with the broader interest in sustainable and efficient chemical processes.

The compound's pyridine core is a common motif in many bioactive molecules, making it a focal point for medicinal chemistry studies. Its trifluoromethyl substituents contribute to its lipophilicity, which is a desirable property in the design of CNS-targeting drugs and agrochemicals. This dual functionality positions it as a promising candidate for interdisciplinary research.

In the context of green chemistry, the synthesis and application of 6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine are being explored with an emphasis on reducing environmental impact. Innovations such as flow chemistry and catalytic fluorination are being leveraged to improve the efficiency and sustainability of its production. These advancements resonate with the global push toward eco-friendly chemical manufacturing.

From a commercial perspective, the compound's relevance is underscored by its inclusion in chemical libraries and custom synthesis catalogs. Its utility in structure-activity relationship (SAR) studies and lead optimization makes it a staple in pharmaceutical R&D. Furthermore, its compatibility with high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques ensures its widespread adoption in analytical workflows.

Looking ahead, the continued exploration of 6-Amino-2-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine is expected to yield novel insights into its applications. Whether in the realm of drug development, material science, or catalysis, this compound exemplifies the intersection of innovation and practicality in modern chemistry.

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